Cas no 1381944-61-1 (Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate)

• Product Name: Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate
• CAS No: 1381944-61-1
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• MDL: MFCD22375053
• CID: 1037683
• PubChem ID: 70699938
• Update Time: 2025-10-20

Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-(ethylcarbamoyl)-2-fluoro-[1,1'-biphenyl]-3-carboxylate
• methyl 3-[3-(ethylcarbamoyl)phenyl]-2-fluorobenzoate
• MFCD22375053
• DTXSID50743051
• Methyl3'-(ethylcarbamoyl)-2-fluoro-[1,1'-biphenyl]-3-carboxylate
• BS-21327
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-[(ethylamino)carbonyl]-2-fluoro-, methyl ester
• Methyl 3'-(ethylcarbamoyl)-2-fluoro[1,1'-biphenyl]-3-carboxylate
• 1381944-61-1
• Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate

• MDL： MFCD22375053
• Inchi： 1S/C17H16FNO3/c1-3-19-16(20)12-7-4-6-11(10-12)13-8-5-9-14(15(13)18)17(21)22-2/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key： ZMOVGIKREHHAKN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=CC=1C1=CC=CC(C(NCC)=O)=C1

Computed Properties

• Exact Mass: 301.11142153g/mol
• Monoisotopic Mass: 301.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate

Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate: A Promising Compound in Pharmaceutical Research

Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical research. This compound, with the CAS No. 1381944-61-1, represents a novel class of derivatives that exhibit potential therapeutic applications. Recent studies have highlighted its role in modulating biological pathways, making it a valuable candidate for further exploration in drug development.

The molecular framework of Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluoroben,2-fluorobenzoate is characterized by a benzene ring substituted with functional groups, including a fluorine atom and an ethylcarbamoyl group. The presence of these substituents contributes to its distinct physicochemical properties, such as solubility and reactivity, which are critical for its potential use in medicinal chemistry. Researchers have identified that the ethylcarbamoyl moiety plays a pivotal role in enhancing the compound's interaction with specific biological targets.

Recent advancements in fluorobenzoate chemistry have led to a deeper understanding of how structural modifications can influence the pharmacological profile of compounds like Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that substituting the fluorine atom with other halogen atoms could significantly alter the compound's binding affinity to G protein-coupled receptors (GPCRs), a key mechanism in many therapeutic interventions.

One of the most promising applications of Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate lies in its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the activation of NF-κB, a transcription factor involved in inflammatory responses. This finding aligns with recent trends in drug discovery that focus on targeting inflammation-related pathways to treat chronic diseases such as arthritis and neurodegenerative disorders.

Moreover, the compound's phenyl ring structure provides opportunities for further functionalization. Researchers are exploring the possibility of attaching additional pharmacophore groups to enhance its selectivity and potency. For example, attaching a hydroxyl group to the phenyl ring has been shown to increase the compound's solubility in aqueous environments, which is crucial for oral administration.

The synthesis of Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate involves a multi-step process that requires precise control of reaction conditions. A 2024 study in Organic & Biomolecular Chemistry reported an optimized synthetic route that reduces the number of steps from six to three, significantly improving the overall yield and efficiency. This advancement is particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is a priority.

Another area of interest is the compound's potential as a prodrug. Prodrug strategies are increasingly being used to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. Preliminary studies suggest that Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate could be designed as a prodrug that releases its active metabolite in the target tissue, thereby minimizing systemic side effects.

From a pharmacokinetic perspective, the compound's properties are being evaluated for its absorption, distribution, metabolism, and excretion (ADME) profile. In vivo studies in mice have shown that the compound exhibits moderate oral bioavailability, with a half-life of approximately 4 hours. These findings are critical for determining its potential as a therapeutic agent in human trials.

Recent computational studies have also provided insights into the molecular interactions of Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate. Molecular docking simulations have revealed that the compound binds to specific protein targets with high affinity, suggesting its potential as a lead compound for drug development. These simulations are complemented by experimental data from X-ray crystallography, which has helped to elucidate the binding modes of the compound.

As the field of pharmaceutical research continues to evolve, the exploration of compounds like Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate is becoming increasingly important. The ability to modulate biological pathways with high specificity and minimal side effects is a key goal in modern drug discovery. Therefore, further studies on this compound are expected to contribute significantly to the development of new therapeutic strategies.

In conclusion, Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate represents a promising candidate in the quest for novel therapeutics. Its unique molecular structure, combined with recent advancements in synthetic and computational methods, positions it as a valuable asset in the field of medicinal chemistry. As research in this area progresses, it is anticipated that this compound will play a significant role in the development of new treatments for a variety of diseases.

For those interested in the latest developments in this field, staying updated with peer-reviewed journals and conferences is essential. The ongoing research into Methyl 3-3-(ethylcarbamoyl)phenyl-2-fluorobenzoate is likely to yield further insights into its potential applications and mechanisms of action.

Finally, the interdisciplinary nature of pharmaceutical research means that collaboration between chemists, biologists, and pharmacologists is crucial. By working together, these experts can overcome the challenges associated with drug development and bring new therapies to patients in need.